2-[4-(2,3-Dimethylphenyl)-2,3-dioxopyrazin-1-yl]acetamide

• IUPAC Name: 2-[4-(2,3-dimethylphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• InChI: InChI=1S/C14H15N3O3/c1-9-4-3-5-11(10(9)2)17-7-6-16(8-12(15)18)13(19)14(17)20/h3-7H,8H2,1-2H3,(H2,15,18)
• InChI Key: BXEMNXPUXWOLHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C=CN(C(=O)C2=O)CC(=O)N)C
• Molecular Formula: C14H15N3O3
• Molecular Weight: 273.29 g/mol
• CAS No.: 898428-98-3

Description

2-[4-(2,3-Dimethylphenyl)-2,3-dioxopyrazin-1-yl]acetamide, also known as DPA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study presented a simple and efficient synthesis method for derivatives related to 2-[4-(2,3-Dimethylphenyl)-2,3-dioxopyrazin-1-yl]acetamide, showing significant antibacterial activities among the synthesized compounds. This highlights its potential application in developing new antimicrobial agents (Fatehia & K. Mohamed, 2010).

Herbicidal Use

Research into chloroacetamides, including derivatives structurally related to this compound, has shown effectiveness as selective herbicides for controlling annual grasses and broad-leaved weeds in various crops. This suggests its utility in agricultural practices for weed management (H. Weisshaar & P. Böger, 1989).

Antimicrobial Synthesis from Antipyrine Derivatives

Another study leveraged 4-acetamide Pyrazolone, structurally related to this compound, to synthesize new heterocyclic compounds with expected high biological activity against various microorganisms. This work demonstrates the chemical's utility in generating potential antimicrobial agents (H. Aly, N. Saleh, & Heba A. Elhady, 2011).

Potential Antipsychotic Agents

Research into 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, with chemical structures akin to this compound, has shown promising antipsychotic-like profiles in behavioral animal tests. Notably, these compounds did not interact with dopamine receptors, indicating potential novel pathways for antipsychotic drug development (L. Wise et al., 1987).

Novel Analgesic Capsaicinoid

The crystal structure of a compound related to this compound was determined, showing potential as a potent analgesic capsaicinoid. This underscores the compound's application in developing new pain relief medications (N. Park et al., 1995).

Mechanism of Action

Target of Action

The primary targets of 2-[4-(2,3-Dimethylphenyl)-2,3-dioxopyrazin-1-yl]acetamide are TRPC3/TRPC6/TRPC7 channels . These are cation channels, mainly permeable to Ca2+ ions . TRPC6 plays a crucial role in tumor development , TRPC3 controls fibronectin expression, thereby regulating the wound healing process , and TRPC7 is involved in the proliferation of osteoblasts .

Mode of Action

This compound selectively activates DAG-activated TRPC3/TRPC6/TRPC7 channels . It also activates native TRPC6-like channels in smooth muscle cells isolated from the rabbit portal vein .

Pharmacokinetics

It is known that the compound is soluble in dmso at 5 mg/ml , which suggests that it may have good bioavailability.

Result of Action

The activation of TRPC3/TRPC6/TRPC7 channels by this compound can lead to various cellular effects. For example, it has been shown to induce BDNF-like neurite growth and neuroprotection in cultured neurons .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the presence of DAG (diacylglycerol) is necessary for the activation of TRPC3/TRPC6/TRPC7 channels . Furthermore, the compound’s stability and efficacy may be affected by factors such as temperature and pH, although specific data on this is currently lacking.